1-[[2-(4-Methylpiperidin-1-yl)-6-(trifluoromethyl)pyridin-3-yl]methyl]-3-[4-[(sulfamoylamino)methyl]phenyl]urea

• Molecular Formula: C21H27F3N6O3S
• Molecular Weight: 500.5 g/mol
• IUPAC Name: 1-[[2-(4-methylpiperidin-1-yl)-6-(trifluoromethyl)pyridin-3-yl]methyl]-3-[4-[(sulfamoylamino)methyl]phenyl]urea
• InChI: InChI=1S/C21H27F3N6O3S/c1-14-8-10-30(11-9-14)19-16(4-7-18(29-19)21(22,23)24)13-26-20(31)28-17-5-2-15(3-6-17)12-27-34(25,32)33/h2-7,14,27H,8-13H2,1H3,(H2,25,32,33)(H2,26,28,31)
• InChI Key: OTVBHAAUANCTTG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(C=CC(=N2)C(F)(F)F)CNC(=O)NC3=CC=C(C=C3)CNS(=O)(=O)N

Description

“PMID25666693-Compound-62” is a small molecular drug primarily indicated for cancer-related pain . This compound is designed to act as an antagonist to TRPV1, which is involved in the detection of noxious chemical and thermal stimuli .

Chemical Reactions Analysis

“PMID25666693-Compound-62” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

“PMID25666693-Compound-62” has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound in various chemical reactions to study reaction mechanisms and kinetics.

Biology: It is used to study the role of TRPV1 in various biological processes, including pain perception and inflammation.

Medicine: It is used in the development of new pain-relief medications, particularly for cancer-related pain.

Industry: It is used in the production of various pharmaceutical products.

Mechanism of Action

The mechanism of action of “PMID25666693-Compound-62” involves its interaction with the transient receptor potential cation channel V1 (TRPV1). As an antagonist, it binds to the TRPV1 receptor and inhibits its activation by noxious stimuli, such as heat and chemical irritants . This inhibition reduces the sensation of pain and inflammation. The molecular targets and pathways involved include the phosphatidylinositol second messenger system, which is activated by receptor tyrosine kinases and involves protein kinase C isozymes and phospholipase C .

Comparison with Similar Compounds

“PMID25666693-Compound-62” can be compared with other similar compounds that target the TRPV1 receptor. Some of these similar compounds include:

Capsaicin: A well-known TRPV1 agonist used in topical pain relief creams.

CNTX-4975: A TRPV1 antagonist in phase 3 clinical trials for pain management.

DWP-05195: A TRPV1 antagonist in phase 2 clinical trials for neuropathic pain.

GRC-15300: A TRPV1 antagonist in phase 2 clinical trials for pain management.

The uniqueness of “PMID25666693-Compound-62” lies in its specific chemical structure and its efficacy in targeting cancer-related pain, making it a valuable compound in the field of pain management.